Cas no 2034436-70-7 (3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2034436-70-7
• MF: C₂₃H₂₆N₄O₂
• MW: 390.4781
• CID: 5350620
• Update Time: 2025-07-10

3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[[1-(2-methylbenzoyl)piperidin-4-yl]methyl]-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one
• 3-((1-(2-methylbenzoyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one
• 3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C23H26N4O2/c1-16-7-3-5-9-19(16)22(28)26-13-11-18(12-14-26)15-21-24-25-23(29)27(21)20-10-6-4-8-17(20)2/h3-10,18H,11-15H2,1-2H3,(H,25,29)
• InChI Key： HBJGZUILNLDSMM-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NN([H])C(N2C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 641
• XLogP3: 3.5
• Topological Polar Surface Area: 65

Additional information on 3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2034436-70-7)

The compound 3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one, identified by its CAS number 2034436-70-7, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in therapeutic research. The presence of a piperidine ring and a triazolone core suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazolone moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. In the case of 3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one, the substitution patterns on the piperidine ring and the phenyl group contribute to its distinct pharmacophore. These structural elements are crucial for determining its binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The combination of a benzoyl group and a methyl-substituted piperidine creates a versatile scaffold that can be further modified to explore new chemical space. This flexibility is particularly valuable in drug development, where optimizing potency and selectivity often requires iterative modifications.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict the biological activity of novel compounds. The structural features of 3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one make it an ideal candidate for such studies. Molecular docking simulations have shown that this compound can interact with various protein targets, suggesting multiple potential therapeutic applications.

The synthesis of this compound involves several key steps that highlight the expertise required in organic chemistry. The formation of the triazolone ring is particularly challenging and requires precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, which is essential for both academic research and industrial applications.

In conclusion, 3-{1-(2-methylbenzoyl)piperidin-4-ylmethyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2034436-70-7) is a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for heterocyclic compounds, this molecule will undoubtedly play a significant role in future developments.